Cas no 2248343-30-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2248343-30-6
- EN300-6519414
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate
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- Inchi: 1S/C18H9ClN2O4S/c19-13-8-4-3-7-12(13)15-20-9-14(26-15)18(24)25-21-16(22)10-5-1-2-6-11(10)17(21)23/h1-9H
- InChI Key: AJNMSRXHFYLRBL-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)S1
Computed Properties
- Exact Mass: 383.9971556g/mol
- Monoisotopic Mass: 383.9971556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6519414-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate |
2248343-30-6 | 95.0% | 0.05g |
$395.0 | 2025-03-14 | |
| Enamine | EN300-6519414-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate |
2248343-30-6 | 95.0% | 0.1g |
$414.0 | 2025-03-14 | |
| Enamine | EN300-6519414-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate |
2248343-30-6 | 95.0% | 0.25g |
$432.0 | 2025-03-14 | |
| Enamine | EN300-6519414-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate |
2248343-30-6 | 95.0% | 0.5g |
$451.0 | 2025-03-14 | |
| Enamine | EN300-6519414-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate |
2248343-30-6 | 95.0% | 1.0g |
$470.0 | 2025-03-14 | |
| Enamine | EN300-6519414-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate |
2248343-30-6 | 95.0% | 2.5g |
$923.0 | 2025-03-14 | |
| Enamine | EN300-6519414-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate |
2248343-30-6 | 95.0% | 5.0g |
$1364.0 | 2025-03-14 | |
| Enamine | EN300-6519414-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate |
2248343-30-6 | 95.0% | 10.0g |
$2024.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate
Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate (CAS No. 2248343-30-6)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate (CAS No. 2248343-30-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the isoindole-1,3-dione core and the 2-chlorophenyl-thiazole moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive scaffold due to its ability to interact with diverse biological targets.
In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate has surged, driven by their utility in designing small-molecule inhibitors and functional materials. The compound's CAS No. 2248343-30-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and crop protection studies. Its synthesis often involves multistep organic reactions, highlighting the need for advanced synthetic methodologies to optimize yield and purity.
One of the key trends in 2024 is the integration of AI-driven drug design with traditional chemical synthesis. Compounds such as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate are being evaluated using machine learning algorithms to predict their ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This approach accelerates the identification of promising candidates for further development, reducing reliance on trial-and-error experimentation.
The thiazole ring in this compound is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs. Its presence in CAS No. 2248343-30-6 suggests potential applications in anti-inflammatory or antimicrobial therapies. Additionally, the 2-chlorophenyl substituent may enhance lipophilicity, improving membrane permeability—a critical factor in central nervous system (CNS) drug development.
From an industrial perspective, scalability and green chemistry principles are paramount. Researchers are investigating catalytic methods to synthesize 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate with minimal waste generation. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).
In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-1,3-thiazole-5-carboxylate (CAS No. 2248343-30-6) represents a versatile compound at the intersection of pharmaceutical innovation and sustainable chemistry. Its structural complexity and functional diversity continue to inspire interdisciplinary research, making it a focal point for future breakthroughs.
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